3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid
Overview
Description
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid (3-TBCPA) is a synthetic compound belonging to the pyrazole family. It is a white crystalline solid that is insoluble in water, but soluble in most organic solvents. 3-TBCPA has a wide range of applications in scientific research and is used in a variety of biochemical and physiological experiments.
Scientific Research Applications
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid is used in a variety of scientific research applications, including molecular biology, biochemistry, and pharmacology. It is used as a reagent in the synthesis of organic compounds, as a catalyst in chemical reactions, and as a fluorescent probe for detecting biomolecules. In addition, it is used as a substrate for enzyme assays, as a ligand for binding to proteins, and as a fluorescent marker for cell imaging.
Mechanism of Action
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid acts as an inhibitor of enzymes, particularly those involved in the metabolism of drugs and toxins. It binds to the active site of the enzyme and prevents it from catalyzing the reaction. In addition, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid can also act as an agonist, activating the enzyme and promoting the reaction.
Biochemical and Physiological Effects
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as those involved in the synthesis of fatty acids and lipids. In addition, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid has been shown to activate the release of hormones, such as epinephrine and norepinephrine, and to modulate the activity of the immune system.
Advantages and Limitations for Lab Experiments
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. In addition, it is a relatively non-toxic compound and is not considered to be a hazardous substance. However, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid is not very soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for the use of 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid in scientific research. It could be used in the development of new drugs and therapies, as well as in the development of new diagnostic tools. In addition, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid could be used to study the effects of environmental pollutants on human health, as well as to identify potential biomarkers for various diseases. Finally, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid could be used to study the effects of various drugs on the human body and to develop new strategies for drug delivery.
Synthesis Methods
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid can be synthesized in a variety of ways. The most common method is the reaction between 2-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid (2-TBCPA) and tert-butyl alcohol in the presence of a base, such as sodium hydroxide. The reaction proceeds by the formation of an intermediate tert-butyl ester, which is then hydrolyzed to produce 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid involves the reaction of tert-butyl cyclopropyl ketone with hydrazine hydrate to form 3-tert-butyl-1-cyclopropyl-1H-pyrazole. This intermediate is then oxidized to form the desired product, 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid.", "Starting Materials": [ "tert-butyl cyclopropyl ketone", "hydrazine hydrate", "oxidizing agent" ], "Reaction": [ "Step 1: Reaction of tert-butyl cyclopropyl ketone with hydrazine hydrate in the presence of a catalyst to form 3-tert-butyl-1-cyclopropyl-1H-pyrazole.", "Step 2: Oxidation of 3-tert-butyl-1-cyclopropyl-1H-pyrazole with an oxidizing agent such as potassium permanganate or hydrogen peroxide to form 3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid." ] } | |
CAS RN |
2172162-04-6 |
Product Name |
3-tert-butyl-1-cyclopropyl-1H-pyrazole-5-carboxylic acid |
Molecular Formula |
C11H16N2O2 |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
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